Cas no 1279038-36-6 (methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride
• CAS No: 1279038-36-6
• MF: C₁₁H₂₁ClN₂O₄
• MW: 280.748442411423
• CID: 1036691
• PubChem ID: 45072473
• Update Time: 2025-06-08

methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride
• (2R,4R)-Methyl4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylatehydrochloride
• Methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate hydrochloride
• DB-327678
• SCHEMBL2318157
• (2R,4R)-4-BOC-amino Pyrrolidine-2-carboxylic acid methylester-HCl
• DTXSID80662569
• METHYL (2R,4R)-4-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• 1279038-36-6
• Methyl (2R,4R)-4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• methyl (2R,4R)-4-(Boc-amino)pyrrolidine-2-carboxylate HCl
• (2R,4R)-METHYL4-((TERT-BUTOXYCARBONYL)AMINO)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• methyl (2R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylate;hydrochloride
• W19036
• BS-41624
• CS-0112823
• Methyl (4R)-4-[(tert-butoxycarbonyl)amino]-D-prolinate--hydrogen chloride (1/1)
• MFCD11042657
• D-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, hydrochloride (1:1), (4R)-

• Inchi： 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-7-5-8(12-6-7)9(14)16-4;/h7-8,12H,5-6H2,1-4H3,(H,13,15);1H/t7-,8-;/m1./s1
• InChI Key： KJYYJRIAHJXTNC-SCLLHFNJSA-N
• SMILES： Cl.O(C(N[C@H]1CN[C@@H](C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.1189848g/mol
• Monoisotopic Mass: 280.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride

Methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride (CAS No. 1279038-36-6): A Comprehensive Overview

Methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride, identified by its CAS number 1279038-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride features a pyrrolidine core, which is a common motif in many biologically active compounds. The presence of a tert-butoxycarbonyl (Boc) group at the 4-position and an amino group at the 2-position adds to its complexity and reactivity. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics and other pharmacologically relevant compounds.

In recent years, there has been a growing interest in the use of chiral auxiliaries and protecting groups in drug synthesis to enhance enantioselectivity and improve pharmacokinetic properties. The (2R,4R) configuration of this compound is particularly noteworthy, as it aligns with the natural stereochemistry found in many biologically active peptides and proteins. This stereochemical purity is crucial for ensuring the efficacy and safety of therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications. This solubility profile is essential for formulation development, particularly for oral and injectable therapies where bioavailability is a critical factor.

Recent research has highlighted the importance of pyrrolidine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific structure of methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride positions it as a key building block for the synthesis of novel drug candidates targeting these diseases.

One particularly intriguing aspect of this compound is its potential role in the development of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their inhibition is a common strategy in drug design. The pyrrolidine scaffold is known to interact effectively with protease active sites, making it an ideal candidate for developing inhibitors with high specificity and potency.

The tert-butoxycarbonyl group serves as an effective protecting group for the amino function, allowing for selective reactions at other sites on the molecule. This feature is particularly useful in multi-step syntheses where orthogonal functionalization is required. Once the Boc group is removed under appropriate conditions, the resulting amine can be further modified or incorporated into larger molecular frameworks.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have made it possible to construct complex pyrrolidine derivatives with high enantioselectivity. These methods have enabled chemists to access previously inaccessible analogs with enhanced biological activity.

The hydrochloride salt form of this compound also offers advantages in terms of stability and handling. Salts are generally more stable than their free base forms, which can degrade under certain conditions or exhibit poor solubility. The hydrochloride salt ensures that the compound remains stable during storage and transportation, making it a reliable reagent for both research and industrial applications.

In conclusion, methyl (2R,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride (CAS No. 1279038-36-6) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an excellent candidate for synthesizing novel bioactive molecules. As research continues to uncover new applications for pyrrolidine derivatives, this compound will undoubtedly play a crucial role in shaping the future of drug discovery.